Cas no 1251684-96-4 (4-2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-5-carbonyl-2-phenyl-2H-1,2,3-triazole)

• Product Name: 4-2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-5-carbonyl-2-phenyl-2H-1,2,3-triazole
• CAS No: 1251684-96-4
• MF: C₂₂H₂₃N₇O
• MW: 401.464323282242
• CID: 6094809
• PubChem ID: 52417179
• Update Time: 2024-01-16

4-2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-5-carbonyl-2-phenyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-5-carbonyl-2-phenyl-2H-1,2,3-triazole
• (2-tert-butyl-3-pyrrol-1-yl-4,6-dihydropyrrolo[3,4-c]pyrazol-5-yl)-(2-phenyltriazol-4-yl)methanone
• AKOS024528827
• (2-(tert-butyl)-3-(1H-pyrrol-1-yl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone
• VU0529288-1
• 4-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carbonyl]-2-phenyl-2H-1,2,3-triazole
• F5999-0003
• 1251684-96-4

• Inchi： 1S/C22H23N7O/c1-22(2,3)28-20(26-11-7-8-12-26)17-14-27(15-19(17)24-28)21(30)18-13-23-29(25-18)16-9-5-4-6-10-16/h4-13H,14-15H2,1-3H3
• InChI Key： XKMHLNPYXLFBMJ-UHFFFAOYSA-N
• SMILES： C(N1CC2=C(N3C=CC=C3)N(C(C)(C)C)N=C2C1)(C1C=NN(C2=CC=CC=C2)N=1)=O

Computed Properties

• Exact Mass: 401.19640838g/mol
• Monoisotopic Mass: 401.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles